Cas no 2293210-67-8 (tert-butyl N-(oxan-4-yl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(oxan-4-yl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2293210-67-8
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 6376803
• PubChem ID: 165915068
• Update Time: 2025-10-31

tert-butyl N-(oxan-4-yl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2293210-67-8
• EN300-3746573
• tert-butyl N-(oxan-4-yl)-N-(prop-2-yn-1-yl)carbamate

• Inchi： 1S/C13H21NO3/c1-5-8-14(11-6-9-16-10-7-11)12(15)17-13(2,3)4/h1,11H,6-10H2,2-4H3
• InChI Key： LPERPCNABQDQKQ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C(=O)OC(C)(C)C)CC#C

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-(oxan-4-yl)-N-(prop-2-yn-1-yl)carbamate

Comprehensive Overview of tert-butyl N-(oxan-4-yl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 2293210-67-8)

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-(oxan-4-yl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 2293210-67-8) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, is widely utilized in the synthesis of complex organic frameworks and bioactive intermediates. The presence of both a tert-butyl carbamate group and a prop-2-yn-1-yl moiety makes it a versatile building block for drug discovery and material science applications.

The compound's CAS No. 2293210-67-8 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial settings. Its systematic name, tert-butyl N-(oxan-4-yl)-N-(prop-2-yn-1-yl)carbamate, reflects its intricate molecular architecture, combining a tetrahydropyran (oxan-4-yl) ring with a propargyl (prop-2-yn-1-yl) substituent. Such structural diversity enables its use in click chemistry reactions, a topic gaining traction due to its efficiency in bioconjugation and polymer science.

Recent trends in AI-driven drug discovery and green chemistry have amplified the demand for compounds like tert-butyl N-(oxan-4-yl)-N-(prop-2-yn-1-yl)carbamate. Researchers are increasingly exploring its role in high-throughput screening and catalysis, aligning with the global push for sustainable synthetic methodologies. Its compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal in modern laboratories.

From a pharmacological perspective, this compound's carbamate group is pivotal for designing protease inhibitors and enzyme modulators. The prop-2-yn-1-yl segment also facilitates bioorthogonal labeling, a technique widely discussed in cancer research and diagnostic imaging. These applications resonate with current searches for "targeted drug delivery" and "precision medicine," highlighting its relevance in cutting-edge science.

In material science, the compound's stability and reactivity make it suitable for developing smart polymers and self-healing materials. Its integration into nanotechnology platforms, such as drug-loaded nanoparticles, addresses popular queries about "advanced drug carriers" and "nanomedicine." The oxan-4-yl ring further contributes to chiral synthesis, a focal point for asymmetric catalysis studies.

Quality control and analytical characterization of tert-butyl N-(oxan-4-yl)-N-(prop-2-yn-1-yl)carbamate rely on techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with Good Manufacturing Practices (GMP), a recurring theme in regulatory discussions. The compound's CAS No. 2293210-67-8 also streamlines its inclusion in patent applications, a hot topic in intellectual property forums.

In summary, tert-butyl N-(oxan-4-yl)-N-(prop-2-yn-1-yl)carbamate exemplifies the synergy between structural ingenuity and multidisciplinary utility. Its applications span drug development, material innovation, and catalytic processes, making it a cornerstone in contemporary research. As scientific inquiries evolve toward AI-augmented discovery and eco-friendly synthesis, this compound is poised to remain at the forefront of chemical innovation.